![molecular formula C7H4BrClF2 B065726 5-Bromo-2-(chloromethyl)-1,3-difluorobenzene CAS No. 175589-02-3](/img/structure/B65726.png)
5-Bromo-2-(chloromethyl)-1,3-difluorobenzene
Overview
Description
5-Bromo-2-(chloromethyl)-1,3-difluorobenzene, also known as 5-BCMB, is a halogenated aromatic compound belonging to the family of difluorobenzenes. It is a colorless, crystalline solid with a melting point of 106-109°C, and a boiling point of 290-292°C. 5-BCMB is a versatile organic compound with a wide range of applications in synthetic organic chemistry, as well as in scientific research.
Scientific Research Applications
Organic Synthesis
“4-Bromo-2,6-difluorobenzyl chloride” is a versatile reagent in organic synthesis. It can be used in the preparation of a series of novel 2-aryl substituted 4H-3,1-benzoxazin-4-ones . It can also be used in the regioselective synthesis of 3,6-disubstituted-2-aminoimidazo[1,2-a]pyridine .
Friedel-Crafts Acylation
This compound can be used in the Friedel-Crafts acylation reaction of toluene, anisol, thioanisol, 4-phenoxyacetophenone, and N,N-diacetyl-4-phenoxyaniline . This reaction is a powerful tool for the formation of carbon-carbon bonds and the synthesis of aromatic ketones.
Pharmaceutical Intermediate
“5-Bromo-2-(chloromethyl)-1,3-difluorobenzene” is used as a pharmaceutical intermediate . It plays a crucial role in the synthesis of various pharmaceutical compounds.
Synthesis of Polycyclic Azaarenes
“5-Bromo-2-(aminomethyl)-1,3-difluorobenzene” is used for the synthesis of polycyclic azaarenes . These compounds have potential applications in medicinal chemistry due to their biological activities.
Material for Cocrystal Study
“5-Bromo-2-(aminomethyl)-1,3-difluorobenzene” has been used to study the hydrogen-bonding patterns in the 2-amino-5-bromopyridine benzoic acid (1/1) cocrystal .
Synthesis of Salts and Other Derivatives
This compound has been used in the synthesis of 2-amino-5-bromopyridinium 3-aminobenzoate salt . Such salts and other derivatives have potential applications in various fields, including materials science and pharmaceuticals.
Mechanism of Action
Target of Action
These compounds are often used in organic synthesis as building blocks or intermediates .
Mode of Action
The mode of action of these compounds typically involves reactions at the benzylic position . For instance, in the case of 4-Bromo-2,6-difluorobenzyl chloride, gaseous chlorine reacts with 2,6-difluorotoluene to yield 2,6-difluorobenzyl chloride . In the case of 5-Bromo-2-(chloromethyl)-1,3-difluorobenzene, it has been used in Suzuki–Miyaura coupling reactions , which involve the formation of carbon-carbon bonds via a palladium-catalyzed cross-coupling process .
Biochemical Pathways
They are often used in the synthesis of various organic compounds, which can then interact with various biochemical pathways .
Action Environment
The action, efficacy, and stability of these compounds can be influenced by various environmental factors, including temperature, pH, and the presence of other chemicals. For instance, the reaction of 2,6-difluorotoluene with gaseous chlorine to form 2,6-difluorobenzyl chloride would be influenced by factors such as reaction temperature and the concentration of the reactants .
properties
IUPAC Name |
5-bromo-2-(chloromethyl)-1,3-difluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClF2/c8-4-1-6(10)5(3-9)7(11)2-4/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIRBGKHXWLNQOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)CCl)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClF2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50599393 | |
Record name | 5-Bromo-2-(chloromethyl)-1,3-difluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50599393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(chloromethyl)-1,3-difluorobenzene | |
CAS RN |
175589-02-3 | |
Record name | 5-Bromo-2-(chloromethyl)-1,3-difluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175589-02-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-2-(chloromethyl)-1,3-difluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50599393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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